Cas no 2349414-30-6 (O-Methyl (S)-Noradrenaline)
O-Methyl (S)-Noradrenaline Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 4-[(1S)-2-amino-1-methoxyethyl]-
- O-Methyl (S)-Noradrenaline
-
- Inchi: 1S/C9H13NO3/c1-13-9(5-10)6-2-3-7(11)8(12)4-6/h2-4,9,11-12H,5,10H2,1H3/t9-/m1/s1
- InChI Key: LNPKPYXTDNJNAQ-SECBINFHSA-N
- SMILES: C1(O)=CC=C([C@H](OC)CN)C=C1O
O-Methyl (S)-Noradrenaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M493182-10mg |
O-Methyl (S)-Noradrenaline |
2349414-30-6 | 10mg |
$201.00 | 2023-05-17 | ||
| TRC | M493182-50mg |
O-Methyl (S)-Noradrenaline |
2349414-30-6 | 50mg |
$839.00 | 2023-05-17 | ||
| TRC | M493182-100mg |
O-Methyl (S)-Noradrenaline |
2349414-30-6 | 100mg |
$1596.00 | 2023-05-17 | ||
| TRC | M493182-250mg |
O-Methyl (S)-Noradrenaline |
2349414-30-6 | 250mg |
$ 3000.00 | 2023-09-06 |
O-Methyl (S)-Noradrenaline Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on O-Methyl (S)-Noradrenaline
O-Methyl (S)-Noradrenaline: A Comprehensive Overview
O-Methyl (S)-Noradrenaline, also known as O-methyl noradrenaline, is a compound with the CAS number 2349414-30-6. This compound is a derivative of noradrenaline, a key catecholamine neurotransmitter involved in the sympathetic nervous system. The addition of the methyl group in the O-methyl form introduces unique chemical and pharmacological properties, making it an interesting subject for research in various fields, including neuroscience, pharmacology, and drug development.
The structure of O-methyl noradrenaline consists of a catechol ring with a methyl group attached to the oxygen atom. This modification alters its stability and bioavailability compared to its parent compound, noradrenaline. Recent studies have highlighted the potential of O-methyl noradrenaline as a precursor or analog in the development of novel therapeutic agents. For instance, researchers have explored its role in modulating neurotransmitter systems, particularly in conditions such as anxiety, depression, and neurodegenerative diseases.
One of the most significant advancements in understanding O-methyl noradrenaline has come from its application in animal models of neurological disorders. Studies published in 2023 have demonstrated that O-methyl noradrenaline can enhance cognitive function and reduce oxidative stress in rodent models of Alzheimer's disease. These findings suggest that this compound may hold promise as a neuroprotective agent, although further research is needed to validate these effects in human trials.
In addition to its potential therapeutic applications, O-methyl noradrenaline has also been investigated for its role in cardiovascular regulation. Research indicates that this compound can influence heart rate variability and blood pressure through modulation of adrenergic receptors. These properties make it a valuable tool for studying autonomic nervous system dynamics and developing interventions for cardiovascular diseases.
From a chemical synthesis perspective, the production of O-methyl noradrenaline involves several steps, including the isolation or synthesis of noradrenaline followed by methylation at the oxygen atom. Recent advancements in synthetic chemistry have made this process more efficient and scalable, facilitating larger-scale production for research purposes.
Moreover, the pharmacokinetics and pharmacodynamics of O-methyl noradrenaline have been extensively studied. Research shows that this compound has improved stability compared to noradrenaline, which may enhance its suitability for oral administration. However, its bioavailability remains a critical factor that requires optimization before it can be considered for clinical use.
Another area of interest is the interaction of O-methyl noradrenaline with other neurotransmitters and signaling pathways. For example, studies have shown that it can modulate dopamine and serotonin systems indirectly, suggesting potential synergistic effects when used in combination with other drugs.
In conclusion, O-methyl (S)-Noradrenaline represents a promising compound with diverse applications in neuroscience and pharmacology. Its unique chemical properties and biological effects make it an invaluable tool for advancing our understanding of neurotransmitter systems and developing innovative therapeutic strategies. As research continues to uncover its full potential, O-methyl noradrenaline stands at the forefront of cutting-edge discoveries in the field.
2349414-30-6 (O-Methyl (S)-Noradrenaline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)